Cas no 70786-82-2 (Pentanoic acid, 4-chloro-, ethyl ester)

• Product Name: Pentanoic acid, 4-chloro-, ethyl ester
• CAS No: 70786-82-2
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 546686
• Update Time: 2024-03-06

Pentanoic acid, 4-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-chloro-, ethyl ester
• ethyl 4-chloropentanoate

• Inchi： 1S/C7H13ClO2/c1-3-10-7(9)5-4-6(2)8/h6H,3-5H2,1-2H3
• InChI Key： OJAYUEGXOWQYTB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(Cl)C

Computed Properties

• Exact Mass: 164.06049

Experimental Properties

• Density: 1.0393
• Boiling Point: 231.51°C (rough estimate)
• Refractive Index: 1.4310 (estimate)
• PSA: 26.3